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Compound of Interest

Compound Name: NG25 trihydrochloride

Cat. No.: B2958106 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

NG25 trihydrochloride stock solutions. NG25 is a potent, dual-specific inhibitor of

Transforming Growth Factor-β-Activated Kinase 1 (TAK1) and Mitogen-Activated Protein

Kinase Kinase Kinase Kinase 2 (MAP4K2), making it a valuable tool for studying inflammatory

signaling pathways and for potential therapeutic development.[1][2][3]

Introduction
NG25 trihydrochloride is a type II kinase inhibitor that binds to the ATP binding pocket of

TAK1 and MAP4K2.[1][2][3] By inhibiting these upstream kinases, NG25 effectively blocks the

activation of downstream signaling cascades, including the JNK and p38 MAP kinase

pathways, as well as the NF-κB pathway.[1][4] This inhibitory action can prevent the secretion

of pro-inflammatory cytokines, highlighting its potential in research related to inflammation,

immunology, and oncology.[1][4]
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Property Value

Synonyms

N-[4-[(4-Ethyl-1-piperazinyl)methyl]-3-

(trifluoromethyl)phenyl]-4-methyl-3-(1H-

pyrrolo[2,3-b]pyridin-4-yloxy)-benzamide

trihydrochloride

Molecular Formula C₂₉H₃₀F₃N₅O₂ · 3HCl

Molecular Weight 646.96 g/mol

Appearance White to beige powder

Solubility Water (5 mg/mL, clear solution)

Signaling Pathway
NG25 trihydrochloride targets TAK1 and MAP4K2, which are key upstream kinases in several

signaling pathways. Inhibition of TAK1 and MAP4K2 by NG25 leads to the downstream

suppression of inflammatory responses.
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Figure 1: NG25 Signaling Pathway Inhibition.

Experimental Protocols
Required Materials

NG25 trihydrochloride powder

Sterile, nuclease-free water or dimethyl sulfoxide (DMSO)

Vortex mixer

Calibrated pipettes and sterile, nuclease-free tips

Sterile microcentrifuge tubes or cryovials

Personal Protective Equipment (PPE): safety glasses, gloves, and a lab coat
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Stock Solution Preparation Workflow
The following diagram outlines the general workflow for preparing the NG25 trihydrochloride
stock solution.

1. Weigh NG25
Trihydrochloride Powder

2. Add Solvent
(Water or DMSO)

3. Vortex to Dissolve

4. Aliquot into
Sterile Tubes

5. Store at Recommended
Temperature
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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